Cas no 1780931-95-4 (1-bromo-2-ethyl-3-fluorobenzene)

• Product Name: 1-bromo-2-ethyl-3-fluorobenzene
• CAS No: 1780931-95-4
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD22490760
• CID: 5210922
• PubChem ID: 71083674
• Update Time: 2025-06-13

1-bromo-2-ethyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-ethyl-3-fluoro-
• 1-bromo-2-ethyl-3-fluorobenzene

• MDL： MFCD22490760
• Inchi： 1S/C8H8BrF/c1-2-6-7(9)4-3-5-8(6)10/h3-5H,2H2,1H3
• InChI Key： MTTCJSJQJXEJDE-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(F)=C1CC

Additional information on 1-bromo-2-ethyl-3-fluorobenzene

Professional Introduction to 1-bromo-2-ethyl-3-fluorobenzene (CAS No. 1780931-95-4)

1-bromo-2-ethyl-3-fluorobenzene, with the chemical formula C₈H₈BrF, is a significant compound in the field of organic synthesis and pharmaceutical research. This aromatic heterocyclic compound features a benzene ring substituted with a bromine atom at the 1-position, an ethyl group at the 2-position, and a fluorine atom at the 3-position. These structural characteristics make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The CAS number 1780931-95-4 provides a unique identifier for this compound, ensuring precise recognition and differentiation in scientific literature and industrial applications. The presence of both bromine and fluorine substituents enhances the reactivity of the benzene ring, making it an attractive building block for further functionalization. This reactivity is particularly valuable in medicinal chemistry, where such intermediates are often employed to develop new drugs targeting specific biological pathways.

In recent years, the demand for 1-bromo-2-ethyl-3-fluorobenzene has surged due to its utility in synthesizing novel therapeutic agents. The pharmaceutical industry has shown keen interest in this compound due to its potential applications in developing treatments for neurological disorders, infectious diseases, and cancer. The fluorine atom, in particular, plays a crucial role in modulating the pharmacokinetic properties of drug candidates, including bioavailability and metabolic stability.

Recent studies have highlighted the importance of bromo-substituted aromatic compounds in drug discovery. Researchers have leveraged the electrophilic aromatic substitution reactions involving 1-bromo-2-ethyl-3-fluorobenzene to create complex molecular architectures. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective precursor for synthesizing small-molecule inhibitors of kinases, which are key enzymes involved in cancer progression.

The ethyl group at the 2-position of 1-bromo-2-ethyl-3-fluorobenzene contributes to the compound's overall lipophilicity, which is a critical factor in drug design. Lipophilic molecules often exhibit better cell membrane penetration, enhancing their ability to reach target sites within the body. This property has been exploited in the development of antiviral drugs, where improved membrane permeability can lead to more efficient viral entry inhibition.

Advances in synthetic methodologies have further expanded the applications of 1-bromo-2-ethyl-3-fluorobenzene. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of diverse functional groups onto the benzene ring. These reactions are highly valuable for constructing biaryl structures, which are prevalent in many bioactive compounds.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electronic properties imparted by fluorine atoms can significantly influence the binding affinity and selectivity of drug candidates. For example, fluorine substitution can enhance hydrogen bonding interactions or disrupt hydrophobic pockets within biological targets. This has led to several successful drug candidates where fluorine atoms were strategically incorporated during optimization phases.

In conclusion, 1-bromo-2-ethyl-3-fluorobenzene (CAS No. 1780931-95-4) is a multifaceted compound with broad applications in pharmaceutical research and organic synthesis. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain a cornerstone in medicinal chemistry innovation.